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Compound of Interest

Compound Name: Hexafluorobenzene

Cat. No.: B1203771

Hexafluorobenzene (HFB), a fluorinated aromatic compound with the chemical formula CeFes,
has emerged as a versatile tool in chemical synthesis, materials science, and biomedical
research. Its unique physicochemical properties, stemming from the complete substitution of
hydrogen with fluorine atoms on the benzene ring, render it a valuable solvent, a key building
block for complex molecules, and a sensitive probe in advanced analytical techniques. This
guide provides an in-depth overview of hexafluorobenzene, focusing on its chemical
identifiers, properties, and key experimental applications relevant to researchers, scientists,
and drug development professionals.

Core Chemical Identifiers and Properties

Hexafluorobenzene is systematically known as 1,2,3,4,5,6-hexafluorobenzene. A
comprehensive list of its chemical identifiers is provided in Table 1, and its key physicochemical
properties are summarized in Table 2.

Table 1: Chemical Identifiers for Hexafluorobenzene
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Identifier Value

CAS Number 392-56-3[1][2][31[4][5][6][7]

PubChem CID 9805[1]

IUPAC Name 1,2,3,4,5,6-hexafluorobenzene[1]

inChl INChI=1S/C6F6/c7-1-
2(8)4(10)6(12)5(11)3(1)9[1][2][4]

InChlKey ZQBFAOFFOQMSGJ-UHFFFAOYSA-N[1][2][4]

SMILES C1(=C(C(=C(C(=C1F)F)F)F)F)F[1]

EC Number 206-876-2[2][3]

Beilstein Registry Number

1683438[2][3]

Synonyms

Perfluorobenzene, HFB[1][5]

Table 2: Physicochemical Properties of Hexafluorobenzene

Property

Value

Molecular Formula

CeFe[1][6]

Molecular Weight 186.05 g/mol [1][2][3]
Appearance Colorless liquid[2]
Density 1.612 g/mL at 25 °C[2]
Melting Point 3.7-4.1 °C[2]

Boiling Point 80-82 °C[2]

Refractive Index

n20/D 1.377[2]

Solubility

Very low in water; soluble in non-polar organic

solvents.

Key Experimental Protocols and Applications
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Hexafluorobenzene's utility in research is highlighted by its application in various experimental
procedures, ranging from chemical synthesis to advanced analytical techniques in drug
discovery.

Synthesis of Hexafluorobenzene

A common laboratory and industrial method for the synthesis of hexafluorobenzene is the
Finkelstein reaction, involving the fluorination of hexachlorobenzene.

Experimental Protocol: Synthesis of Hexafluorobenzene via the Finkelstein Reaction
» Reaction: CeCle + 6 KF — CeFs + 6 KCI
e Reagents:
o Hexachlorobenzene (CeCls)
o Anhydrous potassium fluoride (KF)
o A high-boiling polar aprotic solvent (e.g., sulfolane or N,N-dimethylformamide)
e Procedure:

o A mixture of hexachlorobenzene and a molar excess of anhydrous potassium fluoride is
heated in a suitable solvent.

o The reaction is typically carried out at elevated temperatures (200-250 °C) in a sealed
reactor or under reflux.

o The progress of the reaction can be monitored by gas chromatography (GC).

o Upon completion, the reaction mixture is cooled, and the product, hexafluorobenzene, is
isolated by distillation.

o The crude product is then purified by fractional distillation to yield high-purity
hexafluorobenzene.

Logical Flow for Hexafluorobenzene Synthesis
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Reactants

Potassium Fluoride (KF)

Hexachlorobenzene (CeCls)

Reaction Conditions

\/
Reaction Vessel Isolation by Distillation PLAJrificatipnA byA Hexafluorobenzene (CeFs)
Fractional Distillatio

High Temperature
(200-250 °C)

High-Boiling Solvent
(e.g., Sulfolane)
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Preparation

Inject Hexafluorobenzene
into Tissue

Measurement

Place Subject in
NMR Spectrometer

'

Apply °F NMR
Pulse Sequence

'

Measure Spin-Lattice
Relaxation Time (T1)

Data Analysis

Calculate Relaxation Rate
(R1=1/T1)

'

Apply Calibration Curve

'

Determine Tissue pO2
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Screening Process

Fluorinated Fragment Library
(including HFB derivatives)

' '

Acquire °F NMR Reference Spectrum Acquire °F NMR Spectrum
(Fragments only) (Fragments + Protein)

Target Protein

Hit|Identificatio

Compare Spectra

'

Identify Hits
(Chemical Shift Changes,
Line Broadening)

Lead Optimization

Hit Validation

'

Lead Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.solubilityofthings.com/123456-hexafluorobenzene
https://pubs.acs.org/doi/10.1021/acsomega.2c00613
https://pmc.ncbi.nlm.nih.gov/articles/PMC5319811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5319811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5218596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5218596/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/h8706
https://pubchem.ncbi.nlm.nih.gov/compound/Hexafluorobenzene
https://en.wikipedia.org/wiki/Hexafluorobenzene
https://www.benchchem.com/product/b1203771#hexafluorobenzene-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1203771#hexafluorobenzene-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1203771#hexafluorobenzene-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1203771#hexafluorobenzene-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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